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Introduction
Bevonescein (also known as ALM-488) is a novel, investigational fluorescent imaging agent

designed to provide real-time, intraoperative visualization of nerves.[1][2] Comprising a short-

chain amino acid peptide conjugated to a fluorescein dye, Bevonescein selectively binds to

the extracellular matrix of nerve tissue.[3][4] This targeted binding allows surgeons to

distinguish nerves from surrounding tissue with high contrast, aiming to reduce the incidence of

iatrogenic nerve injury during surgical procedures.[5] Unlike some nerve-targeting agents that

rely on the myelin sheath, Bevonescein's mechanism allows it to label both healthy and

degenerated nerve fibers.

These application notes provide detailed protocols for the use of Bevonescein in both

preclinical and clinical research settings for fluorescence-guided surgery.

Mechanism of Action
Bevonescein's utility in fluorescence-guided surgery stems from its unique peptide

component, which has a high affinity for the extracellular matrix of nerve tissue. Following

intravenous administration, the Bevonescein conjugate circulates systemically and

accumulates at nerve fibers. The conjugated fluorescein moiety is a well-established

fluorophore that, when excited by light of a specific wavelength, emits a bright green-yellow
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fluorescence, rendering the nerves visible under a surgical microscope equipped with an

appropriate fluorescence imaging module.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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